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Abstract

Dichloromethane (CH2Clz), commonly known as methylene chloride (DCM), is a volatile,
colorless organochloride compound widely utilized across chemical, pharmaceutical, and
research industries.[1] Its efficacy as a solvent is rooted in its moderately polar, aprotic nature,
which enables it to dissolve a broad spectrum of both polar and nonpolar organic compounds.
[2] This guide provides a comprehensive technical overview of the physicochemical properties
of dichloromethane, focusing on the molecular basis of its polarity and its versatile capabilities
as a solvent. It details its principal applications in drug development and laboratory research,
including extraction, chromatography, and organic synthesis.[3][4][5] Furthermore, this
document furnishes detailed experimental protocols for solvent purification and liquid-liquid
extraction, supported by workflow diagrams. All quantitative data are consolidated into
structured tables for clarity and comparative analysis, targeting researchers, scientists, and
professionals in drug development.

Physicochemical Properties and Polarity

The utility of dichloromethane as a solvent is a direct consequence of its unique molecular
structure and resulting electronic properties. It is classified as a polar aprotic solvent, meaning
it possesses a significant dipole moment but lacks acidic protons, and therefore cannot act as a
hydrogen-bond donor.[6][7]
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Molecular Structure and Polarity

Dichloromethane has a tetrahedral geometry with a central carbon atom bonded to two
hydrogen atoms and two chlorine atoms. The significant electronegativity difference between
carbon and chlorine atoms induces polar C-CI bonds. Although the molecule is symmetrical,
the vector sum of the individual bond dipoles does not cancel out, resulting in a net molecular
dipole moment of approximately 1.6 Debye.[1] This permanent dipole is the primary source of
its polarity and its ability to engage in dipole-dipole interactions with solute molecules.[2]

Dichloromethane (CH2Cl2) Polarity

Click to download full resolution via product page
Caption: Molecular structure and net dipole moment of Dichloromethane.

Quantitative Data

The solvent properties of dichloromethane are quantified by several key physical constants. Its
dielectric constant is high enough to be considered polar, enabling it to stabilize charged

intermediates and dissolve moderately polar compounds.[8][9]

Table 1: Core Physical and Polarity Data for Dichloromethane
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Property Value Reference(s)
Identifiers

Molecular Formula CH2Cl2 [10]

Molecular Weight 84.93 g/mol [1][11][12]
CAS Number 75-09-2 [1]
Thermodynamic Properties

Boiling Point 39.6 - 40°C [11e111112]
Melting Point -95.1°C [1][12]

Density (at 20°C) 1.326 g/mL [1][11]

Vapor Pressure (at 25°C) 435 mm Hg [1]

Optical & Electrical Properties

Refractive Index (at 20°C) 1.424 [1][11]
Dielectric Constant (at 25°C) 8.93-9.1 [Le1oniiis]
Dipole Moment 16D [1]

Polarity Index (P") 3.1 [11][14]

Fluid Properties

Viscosity (at 20°C) 0.44 cP [11]

Surface Tension (at 20°C) 28.12 dyn/cm [11]

Solubility

Solubility in Water (at 20°C) 1.60% wiw [11]

| Solubility of Water in DCM (at 20°C) | 0.24% w/w |[11] |

Table 2: Hansen Solubility Parameters (HSP) for Dichloromethane Hansen Solubility

Parameters provide a method for predicting solvent-solute interactions based on energy
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contributions from dispersion forces (&d), polar forces (dp), and hydrogen bonding (dh). The

units are in MPava.

Parameter Value (MPa'z) Reference(s)
Dispersion (6d) 18.2 [15]
Polar (dp) 6.3 [15]
Hydrogen Bonding (dh) 6.1 [15]
Total (3t) 20.2 [15]

Table 3: Miscibility of Dichloromethane with Common Laboratory Solvents Dichloromethane is

miscible with a wide array of organic solvents, making it highly versatile for creating solvent

systems with tailored polarities.

Solvent Miscibility
Acetone Miscible
Acetonitrile Miscible
Chloroform Miscible
Diethyl Ether Miscible
Ethanol Miscible
Ethyl Acetate Miscible
Hexane / Heptane Miscible
Methanol Miscible
Tetrahydrofuran (THF) Miscible
Toluene Miscible
Water Immiscible (Low Solubility)

Source: Synthesized from multiple miscibility charts.[16][17][18]
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Solvent Capabilities and Applications

DCM's balanced physicochemical properties make it an indispensable solvent in both
laboratory and industrial settings, particularly in pharmaceutical development.

Dichloromethane (DCM)
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Caption: Relationship between DCM's properties and its key applications.

Key Applications in Drug Development and Research

e Liquid-Liquid Extraction (LLE): DCM is a preferred solvent for LLE due to its ability to
dissolve a wide range of organic compounds, its immiscibility with water, and its high density
(1.326 g/mL), which facilitates clean separation as the lower organic layer.[19][20] It is
extensively used to extract active pharmaceutical ingredients (APIs) from natural sources or
from aqueous reaction mixtures.[5]

o Chromatography: In both thin-layer (TLC) and column chromatography, DCM is used as a
component of the mobile phase.[4] Its moderate polarity allows for the effective separation of
a wide variety of compounds.[21]

o Organic Synthesis: DCM serves as a versatile and relatively inert reaction medium for
numerous chemical transformations, such as oxidations, reductions, and couplings.[3][5] Its
aprotic nature prevents it from interfering with reactions involving strong bases or other
proton-sensitive reagents.[5]
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 Purification and Manufacturing: The pharmaceutical industry uses DCM as a process solvent
for the manufacturing and purification of steroids, antibiotics, and vitamins.[19][22] Its low
boiling point (39.6 °C) simplifies its removal from the final product through evaporation.[4]

Experimental Protocols

Proper handling and preparation of solvents are critical for reproducible experimental
outcomes. The following protocols provide standardized procedures for the purification and use
of dichloromethane in a laboratory setting.

Protocol for General Solvent Purification

For reactions sensitive to water or acidic impurities, commercial-grade dichloromethane should
be purified.

Methodology:

e Pre-drying: Stir the solvent over anhydrous calcium chloride (CaClz) or calcium hydride
(CaH3) for several hours (or overnight) to remove the bulk of the water. Calcium hydride is
more effective but reacts vigorously with water and should be handled with caution.

« Distillation: Decant the pre-dried solvent into a dry distillation apparatus. Add fresh drying
agent (e.g., CaH:z or phosphorus pentoxide, P4O10) to the distilling flask.

o Perform Distillation: Distill the dichloromethane under an inert atmosphere (e.g., nitrogen or
argon) at atmospheric pressure. Collect the fraction boiling at 39-40°C.

o Storage: Store the freshly distilled, anhydrous dichloromethane in a sealed container over
molecular sieves (3A or 4A) to prevent re-absorption of atmospheric moisture. The container
should be stored in a cool, dark place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Methylene Chloride | Fisher Scientific [fishersci.ca]
. labproinc.com [labproinc.com]
. 2025 Top 10 Applications of Methylene Dichloride You Should Know [theoremchem.com]

. elchemy.com [elchemy.com]

1
2
3
4
e 5. nbinno.com [nbinno.com]
6. Polar aprotic solvent - Wikipedia [en.wikipedia.org]
7. kotafactory.com [kotafactory.com]
8. lllustrated Glossary of Organic Chemistry - Dielectric constant [chem.ucla.edu]
9. chem.libretexts.org [chem.libretexts.org]
e 10. Dichloromethane | CH2CI2 | CID 6344 - PubChem [pubchem.ncbi.nim.nih.gov]
e 11. Dichloromethane Solvent Properties [macro.lsu.edu]
e 12. atsdr.cdc.gov [atsdr.cdc.gov]
o 13. Dielectric Constant [macro.lsu.edu]

e 14. Summary of Key Physical Data for Solvents [fishersci.co.uk]

e 15. Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation,
and Molecular Weight of Selected Liquids [accudynetest.com]

e 16. csustan.edu [csustan.edu]

e 17. junyuanpetroleumgroup.com [junyuanpetroleumgroup.com]
e 18. vapourtec.com [vapourtec.com]

e 19. laballey.com [laballey.com]

e 20. chem.libretexts.org [chem.libretexts.org]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b14675293?utm_src=pdf-body-img
https://www.benchchem.com/product/b14675293?utm_src=pdf-custom-synthesis
https://www.fishersci.ca/ca/en/selection-guides/chemicals/methylene-chloride.html
https://labproinc.com/blogs/chemicals-and-solvents/the-chemistry-behind-dichloromethane-unveiling-its-properties-and-molecular-interactions
https://www.theoremchem.com/blog/top-applications-of-methylene-dichloride-2025/
https://elchemy.com/blogs/intermediates-solvents/exploring-the-versatile-uses-of-dichloromethane-from-chemistry-to-applications
https://www.nbinno.com/article/other-organic-chemicals/role-methylene-chloride-pharmaceutical-extraction-synthesis-gk
https://en.wikipedia.org/wiki/Polar_aprotic_solvent
https://www.kotafactory.com/learn/3d/htm/solvent.htm
http://www.chem.ucla.edu/~harding/IGOC/D/dielectric_constant.html
https://chem.libretexts.org/Courses/Purdue/Purdue_Chem_26100%3A_Organic_Chemistry_I_(Wenthold)/Chapter_06%3A_Alkyl_Halides.__Nucleophilic_Substitution_and_Elimination/6.05_Factors_Affecting_SN2_Reactions/6.05.1._Protic_vs_Aprotic_Solvents
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloromethane
https://macro.lsu.edu/howto/solvents/Dichloromethane.htm
https://www.atsdr.cdc.gov/toxprofiles/tp14-c3.pdf
https://macro.lsu.edu/howto/solvents/Dielectric%20Constant%20.htm
https://www.fishersci.co.uk/gb/en/scientific-products/technical-tools/summary-key-physical-data-solvents.html
https://www.accudynetest.com/solubility_table.html
https://www.accudynetest.com/solubility_table.html
https://www.csustan.edu/sites/default/files/2022-02/solvent_miscibility_table.pdf
https://junyuanpetroleumgroup.com/wp-content/uploads/2020/10/Solvent-Miscibility-Rules-Chart.pdf
https://www.vapourtec.com/wp-content/uploads/2015/09/Vapourtec-Solvent-Miscibility-Table.pdf
https://www.laballey.com/blogs/blog/dichloromethane-and-its-uses
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/04%3A_Extraction/4.06%3A_Step-by-Step_Procedures_For_Extractions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14675293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 21. pubs.acs.org [pubs.acs.org]

o 22. Dichloromethane - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen
Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Dichloromethane polarity and solvent capabilities].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14675293#dichloromethane-polarity-and-solvent-
capabilities]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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